Cas no 2228781-09-5 (3,5-dibromothiophen-2-ol)

• Product Name: 3,5-dibromothiophen-2-ol
• CAS No: 2228781-09-5
• MF: C₄H₂Br₂OS
• MW: 257.93107843399
• CID: 5953636
• PubChem ID: 165644710
• Update Time: 2025-06-08

3,5-dibromothiophen-2-ol Chemical and Physical Properties

Names and Identifiers

• Thiophene-2-ol, 3,5-dibromo-
• 3,5-dibromothiophen-2-ol
• EN300-1935827
• 2228781-09-5

• Inchi： 1S/C4H2Br2OS/c5-2-1-3(6)8-4(2)7/h1,7H
• InChI Key： SWPVNYPQXGUBBV-UHFFFAOYSA-N
• SMILES： C1(O)SC(Br)=CC=1Br

Computed Properties

• Exact Mass: 257.81726g/mol
• Monoisotopic Mass: 255.81931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 2.350±0.06 g/cm3(Predicted)
• Boiling Point: 270.0±35.0 °C(Predicted)
• pka: 6.34±0.23(Predicted)

Additional information on 3,5-dibromothiophen-2-ol

Research Briefing on 3,5-Dibromothiophen-2-ol (CAS: 2228781-09-5) and Its Applications in Chemical Biology and Pharmaceutical Research

3,5-Dibromothiophen-2-ol (CAS: 2228781-09-5) is a halogenated thiophene derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of two bromine atoms at the 3- and 5-positions of the thiophene ring, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its utility as a precursor for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3,5-dibromothiophen-2-ol-derived compounds as selective inhibitors of Bruton's tyrosine kinase (BTK), a key target in the treatment of B-cell malignancies. The researchers utilized this scaffold to develop a series of potent and orally bioavailable inhibitors, with one candidate showing promising results in preclinical models of chronic lymphocytic leukemia. The bromine substituents were found to play a critical role in enhancing binding affinity through halogen bonding interactions with the target protein.

In antimicrobial research, a team from the University of Manchester reported in ACS Infectious Diseases (2024) that 3,5-dibromothiophen-2-ol derivatives exhibited remarkable activity against drug-resistant strains of Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial membrane integrity and inhibition of virulence factor production. Notably, these compounds showed low cytotoxicity against mammalian cells, suggesting a favorable therapeutic window for further development.

The synthetic versatility of 3,5-dibromothiophen-2-ol has also been highlighted in recent material science applications. A Nature Communications paper (2023) described its use as a monomer for constructing conjugated polymers with exceptional charge transport properties, potentially useful in biosensor development. The bromine atoms facilitate various cross-coupling reactions, enabling the creation of diverse molecular architectures with tunable electronic properties.

From a safety and pharmacokinetic perspective, recent ADMET studies (2024) on 3,5-dibromothiophen-2-ol derivatives have shown generally favorable profiles, with moderate metabolic stability and acceptable oral bioavailability in rodent models. However, researchers note that the presence of bromine atoms may require careful consideration of potential toxicity, particularly regarding bioaccumulation and hepatic metabolism.

Looking forward, the unique properties of 3,5-dibromothiophen-2-ol continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a warhead in covalent inhibitor design. The compound's commercial availability (CAS: 2228781-09-5) through major chemical suppliers has further facilitated its widespread adoption in both academic and industrial research settings.